Cas no 918487-08-8 (4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole)

4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole is a halogenated pyrazole derivative with a molecular formula of C6H6F3IN2. This compound features a pyrazole core substituted with an iodine atom at the 4-position and a methyl group at the 5-position, along with a 2,2,2-trifluoroethyl moiety at the 1-position. The presence of the iodine atom enhances its reactivity in cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoroethyl group contributes to increased metabolic stability and lipophilicity, which can improve bioavailability. Its well-defined structure and high purity make it suitable for use in medicinal chemistry research, particularly in the development of biologically active molecules targeting various therapeutic areas.
4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole structure
918487-08-8 structure
Product Name:4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole
CAS No:918487-08-8
MF:C6H6F3IN2
MW:290.024923801422
CID:4719728
Update Time:2025-07-02

4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)-1h-pyrazole
    • 4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole
    • Inchi： 1S/C6H6F3IN2/c1-4-5(10)2-11-12(4)3-6(7,8)9/h2H,3H2,1H3
    • InChI Key： MHZFOUNWGGNCPA-UHFFFAOYSA-N
    • SMILES： IC1C=NN(C=1C)CC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Topological Polar Surface Area: 17.8

4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB02820-5g
4-iodo-5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole
 918487-08-8 95%
5g
 $2350 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1749016-1g
4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)-1h-pyrazole
 918487-08-8 98%
1g
 ￥10858.00 2024-04-25
Ambeed
A994726-250mg
4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)-1h-pyrazole
 918487-08-8 95%
250mg
 $582.0 2025-04-15
Ambeed
A994726-1g
4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)-1h-pyrazole
 918487-08-8 95%
1g
 $1456.0 2025-04-15

4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole Suppliers

Amadis Chemical Company Limited
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(CAS:918487-08-8)4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole
Order Number:A1192952
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:20
Price ($):997.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:918487-08-8)4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole
A1192952
Purity:99%
Quantity:1g
Price ($):997.0
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